2-Ethyl-6-methylbenzoyl chloride

• CAS RN: 535961-68-3
• Molecular Formula: C10H11ClO
• Molecular Weight: 182.64 g/mol
• IUPAC Name: 2-ethyl-6-methylbenzoyl chloride
• InChI: InChI=1S/C10H11ClO/c1-3-8-6-4-5-7(2)9(8)10(11)12/h4-6H,3H2,1-2H3
• InChI Key: KLBUZXYRJZWDTK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1C(=O)Cl)C

Description

2-Ethyl-6-methylbenzoyl chloride is a useful research compound. Its molecular formula is C10H11ClO and its molecular weight is 182.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-ethyl-6-methylbenzoic acid (49 mg, 0.30 mmol) in dichloromethane (3 mL) containing DMF (1 drop) was treated with oxalyl chloride (0.14 mL, 1.6 mmol) and the mixture was stirred for 15 h. The mixture was concentrated, azeotroping with toluene to remove traces of oxalyl chloride and the residue was used directly in the next step.